Cas no 4555-64-0 (1,1'-Biphenyl, 2,2',5,5'-tetramethoxy-)

• Product Name: 1,1'-Biphenyl, 2,2',5,5'-tetramethoxy-
• CAS No: 4555-64-0
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• MDL: MFCD00038347
• CID: 1519844
• PubChem ID: 623695
• Update Time: 2025-04-21

1,1'-Biphenyl, 2,2',5,5'-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2',5,5'-tetramethoxy-
• 2,2',5,5'-tetramethoxybiphenyl
• SCHEMBL196223
• AHNANRUQCKKYNH-UHFFFAOYSA-N
• 2,2',5,5'-Tetramethoxy-1,1'-biphenyl #
• 4555-64-0
• 2,5,2',5'-Tetramethoxy biphenyl
• Oprea1_206114

• MDL： MFCD00038347
• Inchi： 1S/C16H18O4/c1-17-11-5-7-15(19-3)13(9-11)14-10-12(18-2)6-8-16(14)20-4/h5-10H,1-4H3
• InChI Key： AHNANRUQCKKYNH-UHFFFAOYSA-N
• SMILES： COC1C=C(C2C(OC)=CC=C(OC)C=2)C(OC)=CC=1

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives